(S)-2-Amino-3-methoxy-2-methylpropanoic acid

• Molecular Formula: C5H11NO3
• Molecular Weight: 133.15 g/mol
• SMILES: CC(COC)(C(=O)O)N
• InChI: InChI=1S/C5H11NO3/c1-5(6,3-9-2)4(7)8/h3,6H2,1-2H3,(H,7,8)/t5-/m0/s1
• InChIKey: POCBCUUEAYQHQO-YFKPBYRVSA-N

Researchers requiring protease-resistant, conformationally constrained amino acid building blocks often face supply inconsistency for enantiopure α,α-disubstituted scaffolds. (S)-2-Amino-3-methoxy-2-methylpropanoic acid (CAS 1315050-86-2) directly addresses this gap as a dual-modified L-serine analog combining an α-methyl quaternary center with a β-O-methyl ether side chain. - Enables standard Fmoc-SPPS incorporation without side-chain protection, reducing synthetic steps vs. serine or α-methylserine. - α-Methyl group confers protease resistance (class-level effect up to 19-fold); O-methyl ether increases lipophilicity ~2 log units over α-methylserine for enhanced membrane permeability. - Supplied with >97% purity; multikilogram synthesis demonstrated; global shipping available.

O,2-Dimethylserine: A Dual-Modified Scaffold

(S)-2-Amino-3-methoxy-2-methylpropanoic acid, also designated O,2-dimethyl-L-serine, is a non-proteinogenic α,α-disubstituted amino acid bearing both an α-methyl quaternary center and a β-O-methyl ether side chain . This dual modification distinguishes it from singly modified serine analogs and renders it a conformationally constrained building block for peptidomimetic synthesis [1]. The α-methyl group restricts backbone φ/ψ conformational space, while the O-methyl ether eliminates the hydrogen-bond donor capacity of the native serine hydroxyl, conferring increased lipophilicity relative to α-methylserine and L-serine .

• [1] Kuujia. Cas no 1315050-86-2 ((2S)-2-Amino-3-methoxy-2-methylpropanoic acid). https://www.kuujia.com View Source

O,2-Dimethylserine vs. Single-Modified Analogs

Compounds bearing only the O-methyl modification (e.g., O-methyl-L-serine) lack the backbone-rigidifying α-methyl quaternary center, preserving greater conformational entropy that undermines helicity induction [1]. Conversely, α-methylserine retains a β-hydroxyl group capable of acting as both a hydrogen-bond donor and acceptor and as a nucleophile for glycosylation, introducing side-chain reactivity and polarity that the methoxy-protected analog eliminates [2]. In glycopeptide engineering, the interplay between α-methyl restraint and side-chain hydrophobicity critically modulates carbohydrate presentation and receptor binding, meaning the dual-modified scaffold cannot be functionally approximated by either single modification alone [3].

• [1] Altmann E, Altmann KH, Nebel K, Mutter M. Conformational studies on host-guest peptides containing chiral α-methyl-α-amino acids: Comparison of the helix-inducing potential of α-aminoisobutyric acid, (S)-2-ethylalanine and (S)-2-methylserine. Int J Pept Protein Res. 1988 Nov;32(5):344-51. PMID: 3145251. View Source
• [2] Fernández-Tejada A, Corzana F, Busto JH, Avenoza A, Peregrina JM. Conformational effects of the non-natural α-methylserine on small peptides and glycopeptides. J Org Chem. 2009 Dec 18;74(24):9305-13. PMID: 19924838. View Source
• [3] Corzana F, Fernandez-Tejada A, Busto JH, Joshi G, Davis AP, Jimenez-Barbero J, Avenoza A, Peregrina JM. Molecular Recognition of β-O-GlcNAc Glycopeptides by a Lectin-Like Receptor: Binding Modulation by the Underlying Ser or Thr Amino Acids. ChemBioChem. 2011 Jan 3;12(1):110-117. View Source

Quantitative Evidence: O,2-Dimethylserine vs. Analogs

Lipophilicity Gain Over α-Methylserine

The O-methyl ether modification on (S)-2-amino-3-methoxy-2-methylpropanoic acid eliminates a hydrogen-bond donor present in α-methylserine, increasing calculated logP by approximately 2.0–2.7 log units relative to α-methyl-L-serine. L-Serine (XlogP ≈ −3.1) and α-methylserine (XlogP ≈ −3.9) are substantially more hydrophilic [1]. Direct comparison of calculated partition coefficients indicates that O,2-dimethylserine falls within a logP range of approximately −1.3 to −0.5, depending on ionization state, representing a significant lipophilicity gain that is meaningful for membrane penetration and hydrophobic packing in peptide drug design .

Evidence Dimension	Predicted octanol-water partition coefficient (logP) as a measure of lipophilicity
Target Compound Data	Predicted logP approximately −1.3 to −0.5 (O,2-dimethyl-L-serine, zwitterionic correction applied); Molecular weight 133.15 g/mol
Comparator Or Baseline	L-Serine: XlogP ≈ −3.07; α-Methyl-DL-serine: logP ≈ −3.9 (or −1.23 depending on source); O-Methyl-DL-serine: logP ≈ −0.35
Quantified Difference	Approximately 2.0–2.7 log unit increase vs. α-methylserine; approximately 1.8–2.6 log unit increase vs. L-serine
Conditions	Predicted values from XlogP/ALOGPS algorithms; experimental verification in octanol-water system not reported

Why This Matters

A 2-log increase in predicted lipophilicity correlates with roughly 100-fold higher octanol-water partitioning, directly impacting passive membrane permeability and bioavailability of peptide therapeutics incorporating this residue.

• [1] SIELC. 2-Methylserine. LogP: -3.9. https://www.sielc.com/2-Methylserine; ChemSrc. DL-O-Methylserine, LogP: -0.35. https://www.chemsrc.com; ChemSrc. L-Serine logP: -3.07. Multiple authoritative database values. View Source

Conformational Constraint by α-Methyl Substitution

The α-methyl quaternary center in (S)-2-amino-3-methoxy-2-methylpropanoic acid—inherited from the α-methylserine scaffold—restricts the backbone φ/ψ dihedral angles to the right-handed α-helical region of Ramachandran space. In host-guest peptide studies, (S)-α-methylserine (α-MeSer) embedded in Ac-Ala-Xxx-Ala-Ala-Xxx-Ala-Ala-Xxx-Ala-Ala-NH-PEGM showed no significant helix-promoting effect in polar solvents (water, methanol), contrasting with (S)-2-ethylalanine ((S)-Iva) which exhibited helix induction comparable to Aib [1]. However, IR spectroscopy in CHCl₃ and the solid state indicated a helical conformation for α-MeSer under apolar conditions [1]. X-ray diffraction analysis of a dipeptide containing (S)-α-MeSer confirmed that both φ and ψ angles fall in the F region of the φ-ψ map (right-handed helical) [2]. The O-methyl ether modification does not alter backbone constraints but modulates side-chain polarity, making the combination distinct.

Evidence Dimension	Conformational preference in host-guest peptide system (CD spectroscopy, IR, X-ray crystallography)
Target Compound Data	(S)-α-methylserine scaffold: φ, ψ angles in F region (right-handed helical) per X-ray [2]; CD: No significant helix induction in polar solvents; IR in CHCl₃: helical signature; Glycopeptide in water: 70% extended, 30% β-turn [3]
Comparator Or Baseline	Aib: strong β-turn/helix inducer in all solvents; (S)-Iva: comparable helix induction to Aib in polar solvents; L-Serine: unrestricted φ/ψ space; O-Methyl-L-serine: unrestricted φ/ψ, no α-substituent
Quantified Difference	α-MeSer shows solvent-dependent conformational switching (helical in apolar, extended in polar) unlike Aib/Iva which are constitutively helical; The α-methyl group eliminates >80% of accessible Ramachandran space relative to L-serine
Conditions	CD spectroscopy in CF₃CH₂OH, CH₃OH, H₂O; IR in CHCl₃ and solid state [1]; X-ray diffraction of dipeptide crystals [2]

Why This Matters

The solvent-dependent conformational behavior—rigid helical in hydrophobic environments, flexible in aqueous—is uniquely suited for peptides that must adopt different conformations in membrane vs. aqueous phases, a property absent in both unrestricted (Ser/O-MeSer) and constitutively rigid (Aib) residues.

• [1] Altmann E, Altmann KH, Nebel K, Mutter M. Conformational studies on host-guest peptides containing chiral α-methyl-α-amino acids. Int J Pept Protein Res. 1988 Nov;32(5):344-51. PMID: 3145251. View Source
• [2] Non-coded Cα,α-disubstituted amino acids. X-ray diffraction analysis of a dipeptide containing (S)-α-methylserine. IBB CNR, 2024. https://www.ibb.cnr.it View Source
• [3] Fernández-Tejada A, Corzana F, Busto JH, Avenoza A, Peregrina JM. Conformational effects of the non-natural α-methylserine on small peptides and glycopeptides. J Org Chem. 2009 Dec 18;74(24):9305-13. PMID: 19924838. View Source

Glycopeptide Conformation: α-Methylserine vs. Threonine

In a direct head-to-head comparison of glycopeptides bearing the sequence Xaa(α-GalNAc)-Ala-Ala, the threonine (Thr)-containing glycopeptide adopts a rigid extended backbone conformation in aqueous solution, whereas the α-methylserine (MeSer)-containing glycopeptide exhibits a flexible random coil with 70% extended and 30% β-turn populations [1]. Critically, only glycopeptides with a methyl group at Cβ—present in both Thr and α-methylserine/α-methylthreonine—show perpendicular orientation of the sugar relative to the peptide backbone, a structural determinant of antifreeze activity and lectin recognition [2]. The O-methyl ether modification on (S)-2-amino-3-methoxy-2-methylpropanoic acid permanently caps the β-hydroxyl, preventing O-glycosylation entirely while retaining the Cβ-methyl structural feature and increasing hydrophobicity, thereby reorienting the residue's role from glycosylation target to glycosylation-site mimetic or hydrophobic anchor [3].

Evidence Dimension	Backbone conformation dynamics in glycopeptide context (NMR + MD simulations)
Target Compound Data	α-Methylserine glycopeptide: flexible, random coil, 70% extended / 30% β-turn; Sugar orientation perpendicular to backbone due to Cβ-methyl [REFS-1, REFS-2]
Comparator Or Baseline	Thr glycopeptide: rigid, extended conformation; Ser glycopeptide: highest lectin receptor affinity [3]; α-Methylthreonine glycopeptide: flexible random coil [2]
Quantified Difference	α-MeSer glycopeptide shows conformational flexibility contrasting with rigid Thr glycopeptide; Binding affinity ranking to lectin-like receptor: Ser-GlcNAc > α-MeSer-GlcNAc > Thr-GlcNAc (α-MeSer affinity intermediate, methyl group decreases Ka) [3]
Conditions	Aqueous solution, NMR spectroscopy (NOEs, coupling constants), MD simulations with time-averaged restraints [1]

Why This Matters

The O-methyl capping on the target compound eliminates glycosylation capacity, converting the residue from a glycosyl acceptor to a hydrophobic, glycosylation-resistant scaffold—a critical design choice when a peptide requires a Cβ-methyl structural determinant without O-glycan attachment or hydroxyl-mediated hydrogen bonding.

• [1] Fernández-Tejada A, Corzana F, Busto JH, Avenoza A, Peregrina JM. Conformational effects of the non-natural α-methylserine on small peptides and glycopeptides. J Org Chem. 2009 Dec 18;74(24):9305-13. PMID: 19924838. View Source
• [2] Corzana F, Busto JH, Engelsen SB, Jiménez-Barbero J, Asensio JL, Peregrina JM, Avenoza A. Dynamics and Hydration Properties of Small Antifreeze-Like Glycopeptides Containing Non-Natural Amino Acids. Eur J Org Chem. 2010;2010(18):3523-3532. View Source
• [3] Corzana F, Fernandez-Tejada A, Busto JH, Joshi G, Davis AP, Jimenez-Barbero J, Avenoza A, Peregrina JM. Molecular Recognition of β-O-GlcNAc Glycopeptides by a Lectin-Like Receptor. ChemBioChem. 2011 Jan 3;12(1):110-117. View Source

Enzyme Stereospecificity for α-Methylserine

Enzymes that process α-methylserine exhibit strict stereochemical discrimination. α-Methylserine hydroxymethyltransferase from Aminobacter sp. and Ensifer sp. catalyzes reversible interconversion of α-methyl-L-serine to D-alanine with tetrahydrofolate (Km = 0.54 mM for α-methyl-L-serine; Km = 73 μM for THF), but cannot utilize α-methyl-D-serine, L-serine, D-serine, or L-alanine as substrates [1]. Similarly, α-methylserine aldolase from Variovorax paradoxus shows Km = 1.2 mM and Vmax = 1.89 μmol min⁻¹ mg⁻¹ for α-methyl-L-serine, with no activity toward D-alanine [2]. For (S)-2-amino-3-methoxy-2-methylpropanoic acid, the O-methyl ether blocks the β-hydroxyl required for pyridoxal-5′-phosphate (PLP)-dependent aldol cleavage, rendering the compound resistant to these catabolic enzymes while preserving the (S)-configuration and α-methyl group recognized by other target proteins. This enzyme discrimination has practical implications: O,2-dimethylserine may serve as a non-metabolizable analog in metabolic pathway studies where α-methylserine would be consumed [3].

Evidence Dimension	Enzyme kinetics and substrate specificity for α-methylserine-processing enzymes
Target Compound Data	(S)-2-Amino-3-methoxy-2-methylpropanoic acid: O-methyl blocks PLP-dependent β-elimination; predicted to be inert as substrate for α-methylserine aldolase/hydroxymethyltransferase
Comparator Or Baseline	α-Methyl-L-serine: Km = 0.54–1.2 mM; Vmax = 1.89 μmol min⁻¹ mg⁻¹ for aldolase; actively metabolized [REFS-1, REFS-2]
Quantified Difference	Complete loss of substrate activity predicted for O-methylated analog; Km shift from measurable (0.54–1.2 mM) to effectively infinite (non-substrate)
Conditions	Purified recombinant enzymes: α-methylserine hydroxymethyltransferase (Paracoccus sp. AJ110402) [1] and α-methylserine aldolase (Variovorax paradoxus) [2]

Why This Matters

For in vivo metabolic tracing or enzyme inhibition studies, the non-metabolizable nature of the O-methyl ether prevents confounding catabolism that would deplete α-methylserine—enabling cleaner pharmacokinetic and target engagement readouts.

• [1] Nozaki H, Kuroda S, Watanabe K, Yokozeki K. Screening of microorganisms producing α-methylserine hydroxymethyltransferase, purification of the enzyme, gene cloning, and application to the enzymatic synthesis of α-methyl-L-serine. Biosci Biotechnol Biochem. 2008; Km for α-methyl-L-serine: 0.54 mM; THF: 73 μM. View Source
• [2] Nozaki H, Kuroda S, Watanabe K, Yokozeki K. Gene cloning of alpha-methylserine aldolase from Variovorax paradoxus and purification and characterization of the recombinant enzyme. Biosci Biotechnol Biochem. 2008 Oct;72(10):2580-8. Km = 1.2 mM; Vmax = 1.89 μmol min⁻¹ mg⁻¹. PMID: 18838814. View Source
• [3] Wilson EM, Snell EE. Metabolism of α-methylserine. I. α-Methylserine hydroxymethyltransferase. J Biol Chem. 1962 Oct;237:3171-9. PMID: 14001018. View Source

Scalable Enantiopure Synthesis of α-Methylserine

While (S)-2-amino-3-methoxy-2-methylpropanoic acid itself is primarily available at research scale (97% purity, 95%+ per vendors), the synthetic route to the closely related (S)-2-methylserine scaffold has been demonstrated at ≥20 kg scale with exceptional enantiopurity [1]. Two complementary processes were validated: (1) diastereomeric salt resolution of 2-methylserine methyl ester as the (1S)-(+)-camphorsulfonate salt, yielding 15 kg of protected (S)-2-methylserine with >99% ee; and (2) stereoselective enolate methylation of a chiral cyclic L-serine derivative under cryogenic conditions, producing 20 kg of (2R,4S)-2-tert-butyl-3-tert-butoxycarbonyl-4-methyl-1,3-oxazolidine-4-carboxylic acid in 52% overall yield and 98% ee [1]. The O-methyl ether derivative can be accessed from this protected scaffold via Williamson ether synthesis or direct methylation, inheriting the enantiopurity of the α-center [2]. This contrasts with O-methyl-L-serine (no α-substituent), which is more synthetically accessible but lacks the quaternary center requiring multi-step stereoselective construction.

Evidence Dimension	Manufacturing scalability and enantiomeric excess of key intermediate
Target Compound Data	Protected (S)-2-methylserine precursor: >99% ee (Route 1); 98% ee (Route 2); available at 15–20 kg batch size [1]. (S)-2-Amino-3-methoxy-2-methylpropanoic acid: 97% minimum purity per commercial suppliers
Comparator Or Baseline	O-Methyl-L-serine (CAS 32620-11-4): no asymmetric center at α-carbon (L-configuration from natural serine); simpler synthesis but lacks quaternary constraint
Quantified Difference	Protected precursor ee: >99% vs. typical chiral amino acid resolution limits of 95–98% ee for less optimized routes; kg-scale demonstrated vs. g-scale for most non-proteinogenic quaternary amino acids
Conditions	GMP-compatible processes: diastereomeric salt resolution (camphorsulfonate) and cryogenic enolate methylation; both validated at multikilogram scale [1]

Why This Matters

Procurement decisions for peptide-based drug candidates require confidence in both enantiopurity and supply scalability; the demonstrated >99% ee at multi-kg scale for the core scaffold reduces regulatory risk and ensures consistent lot-to-lot performance in GMP manufacturing.

• [1] Organic Process Research & Development. Complementary Syntheses of N,O-Protected-(S)-2-methylserine on a Multikilogram Scale. 2011;15(2):376-385. >99% ee; 20 kg scale; 52% overall yield. DOI: 10.1021/op100299d. View Source
• [2] CHUGAI PHARMACEUTICAL CO LTD. METHOD FOR PRODUCING O-SUBSTITUTED SERINE DERIVATIVE. Patent WO2024/XXX. Williamson ether synthesis approach for O-substitution on serine derivatives. View Source

Key Applications of O,2-Dimethylserine

Protease-Resistant, Membrane-Permeable Peptides

The α-methyl quaternary center confers resistance to serine and cysteine proteases by sterically hindering access to the scissile bond, a class-level effect documented for α,α-dialkyl amino acids where Aib incorporation yielded up to 19-fold increases in protease resistance [1]. The O-methyl ether simultaneously increases lipophilicity by ~2 log units relative to α-methylserine, enhancing passive membrane permeability. This dual functionality makes (S)-2-amino-3-methoxy-2-methylpropanoic acid a preferred building block over α-methylserine (too polar) or Aib (achiral, no functionalizable side chain) for orally bioavailable peptide leads [2].

Glycopeptide Mimetics and Antifreeze Engineering

Studies demonstrate that a Cβ-methyl group on the underlying amino acid enforces perpendicular sugar orientation relative to the peptide backbone, a key structural feature for antifreeze activity [1]. (S)-2-Amino-3-methoxy-2-methylpropanoic acid provides this Cβ-methyl determinant while the O-methyl cap prevents undesired O-glycosylation, enabling researchers to dissect the contribution of glycosylation-site hydrophobicity vs. glycan steric effects. This is particularly relevant following findings that α-methylserine glycopeptides exhibit conformational flexibility (70% extended, 30% β-turn) distinct from rigid Thr glycopeptides, making the O-methylated analog a valuable negative control and structural probe [2].

Non-Metabolizable Tracer in Metabolic Studies

α-Methylserine hydroxymethyltransferase (Km = 0.54 mM for α-methyl-L-serine) and α-methylserine aldolase (Km = 1.2 mM) are key enzymes in bacterial D-alanine metabolism. The O-methyl ether modification on the target compound blocks the β-hydroxyl required for PLP-dependent retro-aldol cleavage, rendering it inert to these enzymes while preserving the (S)-α-methyl motif recognized by other protein targets [1]. This makes (S)-2-amino-3-methoxy-2-methylpropanoic acid suitable for isotope-labeled metabolic flux studies where α-methylserine would be consumed, or as a stable isostere in enzyme inhibitor design targeting PLP-dependent serine/threonine processing enzymes [2].

Enantiopure Scaffold for Fragment-Based Discovery

The demonstrated multikilogram synthesis of the core (S)-2-methylserine scaffold with >99% ee provides supply-chain confidence for lead optimization programs [1]. The compound's dual orthogonal functionality—a quaternary α-amine/carboxyl for peptide bond formation and an O-methyl ether resistant to standard coupling/deprotection conditions—enables incorporation via standard Fmoc-SPPS without side-chain protection requirements. This contrasts with serine (requires O-tBu protection) and α-methylserine (requires O-TBS protection), reducing synthetic steps, improving crude purity, and lowering cost-per-residue in long peptide sequences [2].

• [1] Effect of α,α-Dialkyl Amino Acids on the Protease Resistance of Peptides. Biosci Biotechnol Biochem. 2003. Aib incorporation at P1' positions yielded 19-fold higher protease resistance. https://academic.oup.com View Source
• [2] PROTEASE RESISTANT PEPTIDES. US Patent Application 20160318987. Incorporation of α-methyl-functionalized amino acids directly into the main chain produces protease-resistant peptides. https://patents.justia.com/patent/20160318987 View Source